4-benzyl-3-[(4-chloro-2-nitrophenyl)thio]-5-(4-methoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 4-benzyl-3-(4-chloro-2-nitrophenyl)sulfanyl-5-(4-methoxyphenyl)-1,2,4-triazole
• InChI: InChI=1S/C22H17ClN4O3S/c1-30-18-10-7-16(8-11-18)21-24-25-22(26(21)14-15-5-3-2-4-6-15)31-20-12-9-17(23)13-19(20)27(28)29/h2-13H,14H2,1H3
• InChI Key: DXKZPJREPOQVGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2CC3=CC=CC=C3)SC4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C22H17ClN4O3S
• Molecular Weight: 452.9 g/mol

Description

The 1,3,4-thiadiazole nucleus is one of the most important and well-known heterocyclic nuclei, which is a common and integral feature of a variety of natural products and medicinal agents. Thiadiazole nucleus is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents. The broad and potent activity of thiadiazole and their derivatives has established them as pharmacologically significant scaffolds.

Molecular Structure Analysis

Thiadiazole is a 5-membered ring system containing hydrogen-binding domain, sulfur atom, and two-electron donor nitrogen system that exhibit a wide variety of biological activity. They occur in four isomeric forms in the nature viz. 1,2,3-thiadiazole; 1,2,5-thiadiazole; 1,2,4-thiadiazole; and 1,3,4-thiadiazole.

Mechanism of Action

Bioactive properties of thiadiazole are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.